Disodium 7,7'-(carbonyldiimino)bis(4-hydroxynaphthalene-2-sulphonate) Disodium 7,7'-(carbonyldiimino)bis(4-hydroxynaphthalene-2-sulphonate) AMI-1 is a potent and selective arginine methyltransferase inhibitor, is also a potent scavenger of NADPH-oxidase-derived superoxide. AMI-1 can modulate nuclear receptor-regulated transcription from estrogen and androgen response elements.
Brand Name: Vulcanchem
CAS No.: 20324-87-2
VCID: VC0518453
InChI: InChI=1S/C21H16N2O9S2.2Na/c24-19-9-15(33(27,28)29)7-11-5-13(1-3-17(11)19)22-21(26)23-14-2-4-18-12(6-14)8-16(10-20(18)25)34(30,31)32;;/h1-10,24-25H,(H2,22,23,26)(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2
SMILES: C1=CC2=C(C=C(C=C2C=C1NC(=O)NC3=CC4=CC(=CC(=C4C=C3)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+]
Molecular Formula: C21H14N2Na2O9S2
Molecular Weight: 548.5 g/mol

Disodium 7,7'-(carbonyldiimino)bis(4-hydroxynaphthalene-2-sulphonate)

CAS No.: 20324-87-2

Inhibitors

VCID: VC0518453

Molecular Formula: C21H14N2Na2O9S2

Molecular Weight: 548.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Disodium 7,7'-(carbonyldiimino)bis(4-hydroxynaphthalene-2-sulphonate) - 20324-87-2

CAS No. 20324-87-2
Product Name Disodium 7,7'-(carbonyldiimino)bis(4-hydroxynaphthalene-2-sulphonate)
Molecular Formula C21H14N2Na2O9S2
Molecular Weight 548.5 g/mol
IUPAC Name disodium;4-hydroxy-7-[(5-hydroxy-7-sulfonatonaphthalen-2-yl)carbamoylamino]naphthalene-2-sulfonate
Standard InChI InChI=1S/C21H16N2O9S2.2Na/c24-19-9-15(33(27,28)29)7-11-5-13(1-3-17(11)19)22-21(26)23-14-2-4-18-12(6-14)8-16(10-20(18)25)34(30,31)32;;/h1-10,24-25H,(H2,22,23,26)(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2
Standard InChIKey MOUNHKKCIGVIDI-UHFFFAOYSA-L
SMILES C1=CC2=C(C=C(C=C2C=C1NC(=O)NC3=CC4=CC(=CC(=C4C=C3)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+]
Canonical SMILES C1=CC2=C(C=C(C=C2C=C1NC(=O)NC3=CC4=CC(=CC(=C4C=C3)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+]
Appearance Solid powder
Physical Description DryPowde
Description AMI-1 is a potent and selective arginine methyltransferase inhibitor, is also a potent scavenger of NADPH-oxidase-derived superoxide. AMI-1 can modulate nuclear receptor-regulated transcription from estrogen and androgen response elements.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms AMI-1; AMI 1; AMI1; AMI-1 disodium salt.
Reference 1: Castellano S, Milite C, Ragno R, Simeoni S, Mai A, Limongelli V, Novellino E,
2: Chen F, Fulton DJ. An inhibitor of protein arginine methyltransferases,
PubChem Compound 88489
Last Modified Nov 11 2021
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